Cas no 1782522-72-8 (2-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid)

2-Hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid is a chiral hydroxy acid derivative featuring a methoxy- and methyl-substituted phenyl group. Its structure combines a carboxylic acid functionality with a secondary hydroxyl group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of electron-donating substituents on the aromatic ring enhances its reactivity in electrophilic substitutions and coupling reactions. This compound is particularly valuable for asymmetric synthesis due to its potential as a building block for bioactive molecules. Its stability under mild conditions and compatibility with common reagents further contribute to its utility in fine chemical and medicinal chemistry research.
2-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid structure
1782522-72-8 structure
Product Name:2-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid
CAS No:1782522-72-8
MF:C11H14O4
MW:210.226463794708
CID:5913570
PubChem ID:84121570
Update Time:2025-05-19

2-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid
    • SY339848
    • 1782522-72-8
    • EN300-1451897
    • Inchi: 1S/C11H14O4/c1-7-5-8(3-4-10(7)15-2)6-9(12)11(13)14/h3-5,9,12H,6H2,1-2H3,(H,13,14)
    • InChI Key: BYZHYFXRWJQAOG-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)CC1C=CC(=C(C)C=1)OC

Computed Properties

  • Exact Mass: 210.08920892g/mol
  • Monoisotopic Mass: 210.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 66.8Ų

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Additional information on 2-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid

Introduction to 2-Hydroxy-3-(4-Methoxy-3-Methylphenyl)propanoic Acid (CAS No. 1782522-72-8)

2-Hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid (CAS No. 1782522-72-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propanoic acid with a unique substituent pattern that includes a hydroxyl group and a 4-methoxy-3-methylphenyl moiety. The structural complexity and functional group diversity of this molecule make it an intriguing candidate for various biological and therapeutic applications.

The chemical structure of 2-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid is characterized by its hydroxyl group, which can participate in hydrogen bonding and other intermolecular interactions, and the 4-methoxy-3-methylphenyl substituent, which confers lipophilicity and aromaticity. These properties collectively influence the compound's solubility, stability, and biological activity, making it a valuable subject for detailed investigation.

Recent studies have highlighted the potential of 2-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This suggests that it may have applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid has also been investigated for its potential as an antioxidant. Oxidative stress is a key factor in many chronic diseases, including cardiovascular disease and neurodegenerative disorders. Research has demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage, indicating its potential as a protective agent in these conditions.

In the realm of cancer research, 2-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid has shown promise as an anticancer agent. Preclinical studies have reported that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as p53 and PI3K/Akt, which are crucial for cell survival and proliferation.

The pharmacokinetic properties of 2-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid are also an important area of study. Initial investigations suggest that it has favorable oral bioavailability and a reasonable half-life, making it a suitable candidate for further development as an oral therapeutic agent. However, more detailed studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

Safety and toxicity profiles are critical considerations for any potential drug candidate. Preliminary toxicological studies have indicated that 2-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid exhibits low toxicity at therapeutic doses. However, comprehensive safety assessments are ongoing to ensure its long-term safety in clinical settings.

In conclusion, 2-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid (CAS No. 1782522-72-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in various medical applications. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses, paving the way for its future application in healthcare.

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